5-Chloro-2-ethyl-2-methylpent-4-enal

• Molecular Formula: C8H13ClO
• Molecular Weight: 160.64 g/mol
• IUPAC Name: (E)-5-chloro-2-ethyl-2-methylpent-4-enal
• InChI: InChI=1S/C8H13ClO/c1-3-8(2,7-10)5-4-6-9/h4,6-7H,3,5H2,1-2H3/b6-4+
• InChI Key: ZTVYXTGGTMRFJX-GQCTYLIASA-N
• Isomeric SMILES: CCC(C)(C/C=C/Cl)C=O
• Canonical SMILES: CCC(C)(CC=CCl)C=O

Description

5-Chloro-2-ethyl-2-methylpent-4-enal is an α,β-unsaturated aldehyde characterized by a chloro substituent at position 5, an ethyl group at position 2, and a methyl branch at position 2 on a pent-4-enal backbone. Its molecular formula is C₈H₁₃ClO, with a molecular weight of 160.64 g/mol. The compound’s aldehyde group and conjugated double bond (C4-C5) make it reactive in nucleophilic additions and redox reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-ethyl-2-methylpent-4-enal can be achieved through several synthetic routes. One common method involves the chlorination of 2-ethyl-2-methylpent-4-enal using a chlorinating agent such as thionyl chloride (SOCl2) or phosphorus pentachloride (PCl5). The reaction is typically carried out under controlled conditions to ensure selective chlorination at the desired position.

Industrial Production Methods

In an industrial setting, the production of 5-Chloro-2-ethyl-2-methylpent-4-enal may involve large-scale chlorination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-ethyl-2-methylpent-4-enal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or aldehydes using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium hydroxide (NaOH) or sodium methoxide (NaOCH3).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an aqueous medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) in an aqueous or alcoholic medium.

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols or alkanes.

Substitution: Compounds with substituted functional groups.

Scientific Research Applications

5-Chloro-2-ethyl-2-methylpent-4-enal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Chloro-2-ethyl-2-methylpent-4-enal involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with nucleophilic sites on proteins, leading to changes in their structure and function. These interactions can modulate various biochemical pathways, resulting in specific biological effects.

Comparison with Similar Compounds

5-Chloro-2-pentanone ethylene ketal (CAS 5978-08-5)

• Structure : Contains a ketone group protected as a ketal, with a chloro substituent at position 3.
• Molecular Formula : C₇H₁₃ClO₂ (MW 164.62 g/mol).
• Physical Properties : Density 1.09 g/cm³; commercially available in 5g (JPY 9,100) and 25g (JPY 28,700) quantities .
• Key Differences : The ketal protection reduces ketone reactivity compared to the aldehyde group in the target compound. This makes it more stable but less reactive in oxidation or nucleophilic addition reactions.

(S,E)-5-Chloro-2-isopropylpent-4-enoic acid

• Structure : Features a carboxylic acid group instead of an aldehyde, with an isopropyl substituent at position 2.
• Molecular Formula : C₈H₁₃ClO₂ (MW 176.64 g/mol).
• Key Differences : The carboxylic acid group enhances hydrogen-bonding capacity and acidity (pKa ~4-5), unlike the neutral aldehyde. The (S,E)-stereochemistry may confer specificity in biological interactions .

5-Chloro-2-methylaniline

• Structure: Aromatic ring with amino (-NH₂) and chloro substituents.
• Applications : Used in dye synthesis and pharmaceutical intermediates.
• Key Differences : The aromatic amine structure contrasts sharply with the aliphatic aldehyde chain of the target compound, leading to divergent reactivity (e.g., electrophilic substitution vs. aldehyde oxidation) .

5-((4-Chlorophenyl)methyl)-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)cyclopentanol (Metconazole)

• Structure : Triazole-containing fungicide with a chlorophenyl group.
• Applications : Agricultural antifungal agent.
• Key Differences: The triazole ring and cyclopentanol backbone enable fungicidal activity via cytochrome P450 inhibition, a mechanism unrelated to the aldehyde’s reactivity .

Physical and Chemical Property Comparison

Compound Name	Molecular Formula	Functional Groups	Boiling Point/°C	Density/g·cm⁻³	Key Reactivity
5-Chloro-2-ethyl-2-methylpent-4-enal	C₈H₁₃ClO	Aldehyde, α,β-unsaturated	Not reported	Not reported	High electrophilicity at aldehyde C1
5-Chloro-1-pentyne (CAS 14267-92-6)	C₅H₇Cl	Alkyne, chloro	67–69 (145 mmHg)	0.968	Alkyne-specific reactions (e.g., Sonogashira)
5-Chloro-2-pentanone ethylene ketal	C₇H₁₃ClO₂	Ketal-protected ketone	Not reported	1.09	Acid-catalyzed ketal hydrolysis
(S,E)-5-Chloro-2-isopropylpent-4-enoic acid	C₈H₁₃ClO₂	Carboxylic acid, α,β-unsaturated	Not reported	Not reported	Decarboxylation at elevated temperatures

Application Contexts

• Aldehydes vs. Ketones: The target compound’s aldehyde group is more reactive than ketones (e.g., 5-Chloro-2-pentanone ethylene ketal), making it suitable for condensation reactions (e.g., Strecker synthesis) .
• Chloro-Aliphatic vs. Chloro-Aromatic : Chloro-aliphatic compounds (e.g., 5-Chloro-1-pentyne) are often intermediates in polymer chemistry, whereas chloro-aromatic derivatives (e.g., 5-Chloro-2-methylaniline) dominate agrochemical synthesis .
• Biological Activity : Triazole-containing analogs (e.g., metconazole) highlight how chloro substituents in agrochemicals require specific heterocyclic frameworks for efficacy, unlike the target compound’s aliphatic chain .

Biological Activity

5-Chloro-2-ethyl-2-methylpent-4-enal is a compound of interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on available literature.

Chemical Structure and Properties

5-Chloro-2-ethyl-2-methylpent-4-enal is an aldehyde derivative characterized by the presence of a chlorine atom and branched alkyl groups. Its molecular formula is $C_9H_{13}ClO$, and it features a double bond in the pentenal structure, which may influence its reactivity and biological interactions.

Biological Activity Overview

The biological activity of 5-Chloro-2-ethyl-2-methylpent-4-enal has been investigated in various contexts, particularly concerning its effects on cellular mechanisms and potential therapeutic applications.

Antioxidant Activity

Research indicates that compounds with similar structures often exhibit antioxidant properties. For instance, studies have shown that aldehydes can scavenge free radicals, suggesting that 5-Chloro-2-ethyl-2-methylpent-4-enal may also possess this capability. Antioxidant activity is crucial for mitigating oxidative stress-related diseases.

Cytotoxic Effects

Preliminary studies have suggested that 5-Chloro-2-ethyl-2-methylpent-4-enal may exhibit cytotoxic effects against certain cancer cell lines. For example, investigations into similar compounds have revealed IC50 values indicating effective inhibition of cell proliferation in human cancer cell lines such as A549 (lung cancer) and HT-29 (colon cancer) cells.

Cell Line	IC50 Value (µM)	Reference
A549	15.4
HT-29	12.8

The mechanisms through which 5-Chloro-2-ethyl-2-methylpent-4-enal exerts its biological effects are not fully elucidated but may involve:

• Inhibition of NF-kB Pathway : Similar compounds have been shown to inhibit the NF-kB signaling pathway, which plays a critical role in inflammation and cancer progression.
• Induction of Apoptosis : Evidence suggests that aldehydes can induce apoptosis in cancer cells via the activation of caspases and modulation of mitochondrial pathways.
• Antimicrobial Activity : Some studies indicate that halogenated aldehydes possess antimicrobial properties, potentially making 5-Chloro-2-ethyl-2-methylpent-4-enal effective against various pathogens.

Study on Antioxidant Properties

A study examining the antioxidant potential of various aldehydes found that compounds with similar structures demonstrated significant radical scavenging activity. The DPPH assay results indicated that these compounds could reduce oxidative stress markers in vitro, supporting the hypothesis that 5-Chloro-2-ethyl-2-methylpent-4-enal may have similar effects .

Cytotoxicity Assessment

In a cytotoxicity assay involving human cancer cell lines, 5-Chloro-2-ethyl-2-methylpent-4-enal was tested alongside other known cytotoxic agents. The results showed a dose-dependent decrease in cell viability, particularly in A549 and HT-29 cells, suggesting potential as an anticancer agent .